Cas no 67157-60-2 (BENZOIC ACID, 2-METHYL-, PHENYLMETHYL ESTER)

• Product Name: BENZOIC ACID, 2-METHYL-, PHENYLMETHYL ESTER
• CAS No: 67157-60-2
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 3391014
• PubChem ID: 562428
• Update Time: 2025-04-21

BENZOIC ACID, 2-METHYL-, PHENYLMETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 2-METHYL-, PHENYLMETHYL ESTER

• Inchi： 1S/C15H14O2/c1-12-7-5-6-10-14(12)15(16)17-11-13-8-3-2-4-9-13/h2-10H,11H2,1H3
• InChI Key： IRNSYGIUGHROTJ-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 226.099379685g/mol
• Monoisotopic Mass: 226.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters